gamma-Glutamylalanine

• CAS No.: 5875-41-2
• Product Name: gamma-Glutamylalanine
• Molecular Formula: C8H14N2O5
• Molecular Weight: 218.21 g/mol
• IUPAC Name: (2S)-2-amino-5-[[(1S)-1-carboxyethyl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C8H14N2O5/c1-4(7(12)13)10-6(11)3-2-5(9)8(14)15/h4-5H,2-3,9H2,1H3,(H,10,11)(H,12,13)(H,14,15)/t4-,5-/m0/s1
• Standard InChIKey: WQXXXVRAFAKQJM-WHFBIAKZSA-N
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)CC[C@@H](C(=O)O)N
• SMILES: CC(C(=O)O)NC(=O)CCC(C(=O)O)N
• Canonical SMILES: CC(C(=O)O)NC(=O)CCC(C(=O)O)N
• Appearance: Solid powder
• Physical Description: Solid
• Description: Gamma-Glu-Ala is a gamma-glutamylalanine obtained by formal condensation of the gamma-carboxy group of L-glutamic acid with the amino group of L-alanine. It has a role as a Saccharomyces cerevisiae metabolite and a plant metabolite. It is a conjugate acid of a gamma-Glu-Ala(1-).; L-gamma-Glutamyl-L-alanine, also known as γ-glutamylalanine or L-gamma-glu-L-ala, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. L-gamma-Glutamyl-L-alanine is soluble (in water) and a moderately acidic compound (based on its pKa). L-gamma-Glutamyl-L-alanine exists in all eukaryotes, ranging from yeast to humans. In humans, L-gamma-glutamyl-L-alanine is involved in the glutathione metabolism pathway. L-gamma-Glutamyl-L-alanine is also involved in several metabolic disorders, some of which include glutathione synthetase deficiency, Gamma-glutamyl-transpeptidase deficiency, 5-oxoprolinase deficiency, and Gamma-glutamyltransferase deficiency.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: G-Glu-Ala; G-Glu-Ala; gamma-Glutamyl-L-alanine; H-gGlu-Ala-OH; gamma Glutamyl L alanine; H gGlu Ala OH; gamma-Glutamylalanine
• Reference: 1: York MJ, Crossley MJ, Hyslop SJ, Fisher ML, Kuchel PW. gamma-Glutamylcyclotransferase: inhibition by D-beta-aminoglutaryl-L-alanine and analysis of the solvent kinetic isotope effect. Eur J Biochem. 1989 Sep 1;184(1):97-101. PubMed PMID: 2570694.; 2: Board PG, Moore KA, Smith JE. Purification and properties of gamma-glutamylcyclotransferase from human erythrocytes. Biochem J. 1978 Aug 1;173(2):427-31. PubMed PMID: 29601; PubMed Central PMCID: PMC1185795.
• PubChem Compound: 440103
• Last Modified: Nov 11 2021